molecular formula C18H16F2N2O2S2 B2711293 N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-2-(thiophen-2-yl)acetamide CAS No. 921817-39-2

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-2-(thiophen-2-yl)acetamide

Cat. No. B2711293
CAS RN: 921817-39-2
M. Wt: 394.45
InChI Key: UDUSDJLPLCCHJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound belongs to the class of organic compounds known as benzothiazoles, which are organic compounds containing a benzene fused to a thiazole ring . Benzothiazoles and their derivatives are widely used in the field of medicinal chemistry for their diverse biological activities .


Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazole ring, which is a bicyclic compound consisting of a benzene ring fused to a thiazole ring. It also contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its polarity, solubility, and stability .

Scientific Research Applications

Synthesis and Antitumor Activity

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-2-(thiophen-2-yl)acetamide, due to its complex structure, serves as a precursor for synthesizing various heterocyclic compounds that have shown promising antitumor activities. The mechanistic pathways of its derivations lead to the production of compounds with significant inhibitory effects on various human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer. The simplicity and versatility of the synthetic procedures facilitate further biological investigations and heterocyclic transformations (Shams et al., 2010).

Antimicrobial Effects

Research on novel thiazole derivatives, including compounds with structural similarities to N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-2-(thiophen-2-yl)acetamide, has demonstrated considerable antimicrobial activity against a range of pathogens. These include foodborne Gram-positive and Gram-negative bacteria, various Candida species, and some filamentous fungi, highlighting their potential in developing new antimicrobial agents (Cankilic & Yurttaş, 2017).

Optoelectronic Properties

Studies on thiazole-based polythiophenes, which can be synthesized from related compounds, have shown that these materials possess unique optoelectronic properties. Such properties make them suitable for applications in conducting polymers and potentially for use in dye-sensitized solar cells (DSSCs), offering insights into the development of new materials for photovoltaic applications (Camurlu & Guven, 2015).

Synthesis of Fused Thiazolo[3,2-a]pyrimidinones

The compound also serves as a building block for the synthesis of fused thiazolo[3,2-a]pyrimidinones, demonstrating the versatility of N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-2-(thiophen-2-yl)acetamide in the formation of novel heterocyclic systems. These systems are of interest due to their potential biological activities and the possibility of discovering new therapeutic agents (Janardhan et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. Some benzothiazoles are associated with toxic effects, while others are used as therapeutic agents . Always handle chemicals with appropriate safety precautions.

Future Directions

Future research could involve studying the biological activity of this compound, determining its mechanism of action, and optimizing its structure for increased potency or selectivity .

properties

IUPAC Name

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)-2-thiophen-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16F2N2O2S2/c19-11-7-14(20)17-15(8-11)26-18(21-17)22(10-12-3-1-5-24-12)16(23)9-13-4-2-6-25-13/h2,4,6-8,12H,1,3,5,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UDUSDJLPLCCHJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)CC4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16F2N2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-2-(thiophen-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.